(2S)-2-Amino-3-(6-cyanopyridin-3-yl)propanoic acid;hydrochloride

• IUPAC Name: (2S)-2-amino-3-(6-cyanopyridin-3-yl)propanoic acid;hydrochloride
• InChI: InChI=1S/C9H9N3O2.ClH/c10-4-7-2-1-6(5-12-7)3-8(11)9(13)14;/h1-2,5,8H,3,11H2,(H,13,14);1H/t8-;/m0./s1
• InChI Key: FDGKLVCUOIRDAO-QRPNPIFTSA-N
• Canonical SMILES: C1=CC(=NC=C1CC(C(=O)O)N)C#N.Cl
• Isomeric SMILES: C1=CC(=NC=C1C[C@@H](C(=O)O)N)C#N.Cl
• Molecular Formula: C9H10ClN3O2
• Molecular Weight: 227.65 g/mol
• CAS No.: 2309431-30-7

Description

(2S)-2-Amino-3-(6-cyanopyridin-3-yl)propanoic acid;hydrochloride is a useful research compound. Its molecular formula is C9H10ClN3O2 and its molecular weight is 227.65. The purity is usually 95%.
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Scientific Research Applications

Synthetic Strategies and Pharmacology of Cyanopyridine Derivatives

Cyanopyridine derivatives, including (2S)-2-Amino-3-(6-cyanopyridin-3-yl)propanoic acid; hydrochloride, are critical in the synthesis of various pharmacologically active compounds. The 2-oxo-3-cyanopyridine scaffold is particularly significant due to its diverse biological activities, such as anticancer, antibacterial, antifungal, and antiviral properties. The high reactivity of this scaffold makes it a valuable intermediate in organic synthesis, supporting medicinal chemistry research aimed at developing new therapeutic agents (Ghosh et al., 2015).

Role in Antibacterial, Antifungal, and Antimycobacterial Agents

Research into cyanobacterial compounds has identified over 120 compounds with antimicrobial activities, including antibacterial, antifungal, and antimycobacterial effects. These compounds, sourced from cyanobacteria, demonstrate the potential of natural products in the search for new antimicrobial agents. The extensive diversity of these compounds, including their structural classes and biological activities, underscores the importance of (2S)-2-Amino-3-(6-cyanopyridin-3-yl)propanoic acid derivatives in developing future pharmaceuticals (Swain et al., 2017).

Applications in Cancer Therapy

The compound FTY720, structurally related to (2S)-2-Amino-3-(6-cyanopyridin-3-yl)propanoic acid derivatives, shows promise in cancer therapy. Its mechanism of action includes the activation of sphingosine-1-phosphate receptors and possibly S1PR-independent pathways, highlighting the potential of related compounds in oncology. The unphosphorylated form of FTY720, in particular, has demonstrated cytotoxic effects in various cancer models, suggesting that similar compounds could be explored for antitumor efficacy (Zhang et al., 2013).